2-Chloro-6-ethoxy-4-formylphenyl 2-chlorobenzoate

Specification

• CAS No.: 431931-40-7
• Molecular Formula: C16H12Cl2O4
• Molecular Weight: 339.17
• IUPAC Name: (2-chloro-6-ethoxy-4-formylphenyl) 2-chlorobenzoate
• Standard InChI: InChI=1S/C16H12Cl2O4/c1-2-21-14-8-10(9-19)7-13(18)15(14)22-16(20)11-5-3-4-6-12(11)17/h3-9H,2H2,1H3
• Standard InChI Key: PIFBPKXRBYBMPR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C=O)Cl)OC(=O)C2=CC=CC=C2Cl

Introduction

2-Chloro-6-ethoxy-4-formylphenyl 2-chlorobenzoate is a chemical compound with the CAS number 431931-40-7. It is primarily used in research settings and is not intended for human or animal use. This compound belongs to a class of organic molecules that are often utilized as building blocks in synthetic chemistry due to their functional groups, which can be modified to create a variety of derivatives.

2-Chloro-6-ethoxy-4-formylphenyl 4-chlorobenzoate

• CAS Number: 431926-22-6

• Molecular Formula: C16H12Cl2O4

• Molecular Weight: 339.17 g/mol

This compound differs only in the position of the chloro substituent on the benzoate moiety, which is at the 4-position instead of the 2-position.

2-Ethoxy-4-formylphenyl 3-chlorobenzoate

• CAS Number: 432021-30-2

• Molecular Formula: C16H13ClO4

• Molecular Weight: 304.72 g/mol

This compound lacks a chloro substituent on the phenyl ring and has a 3-chlorobenzoate instead of a 2-chlorobenzoate.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)
2-Chloro-6-ethoxy-4-formylphenyl 2-chlorobenzoate	431931-40-7	C16H12Cl2O4	339.17
2-Chloro-6-ethoxy-4-formylphenyl 4-chlorobenzoate	431926-22-6	C16H12Cl2O4	339.17
2-Ethoxy-4-formylphenyl 3-chlorobenzoate	432021-30-2	C16H13ClO4	304.72
2-Ethoxy-4-formyl-6-iodophenyl 4-chlorobenzoate	431932-50-2	C16H12ClIO4	430.62

This table highlights the similarities and differences among these compounds, particularly in terms of molecular weight and structure, which are crucial for their applications in organic synthesis.